[(4-Chloro-1H-pyrazol-1-yl)oxy]methyl thiocyanate

• CAS RN: 112748-21-7
• Molecular Formula: C5H4ClN3OS
• Molecular Weight: 189.62 g/mol
• IUPAC Name: (4-chloropyrazol-1-yl)oxymethyl thiocyanate
• InChI: InChI=1S/C5H4ClN3OS/c6-5-1-8-9(2-5)10-4-11-3-7/h1-2H,4H2
• InChI Key: OLUWAMLYNAGIGW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NN1OCSC#N)Cl

Description

[(4-Chloro-1H-pyrazol-1-yl)oxy]methyl thiocyanate is a useful research compound. Its molecular formula is C5H4ClN3OS and its molecular weight is 189.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

50 ml of a 5% strength aqueous sodium hydroxide solution were added to 5 g (42 mMol) of 4-chloro-1-hydroxypyrazole, 13.5 g (126 mMol) of chloromethyl thiocyanate and 50 ml of methylene chloride. After the addition of 1 g (4 mMol) of tetra-n-butylammonium hydroxide, the mixture was stirred at room temperature for 24 hours. Thereafter, the organic phase was separated off, dried and evaporated down. Distillation of the residue under reduced pressure (airbath at 140° C./3 mbar) gave 5.7 g (71% of theory) of 4-chloro-1-[(thiocyanato)-methoxy]-pyrazole (compound No. 1), which was recrystallized from ether/petroleum ether (mp. 60° C.).